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Gadolinium-160 (¹⁶⁰Gd) is a stable, naturally occurring isotope of the rare earth element

gadolinium. While it has applications in spectroscopic studies and neutron diffraction, its

primary significance in current research and drug development lies in its role as the precursor

for the production of the therapeutic radioisotope Terbium-161 (¹⁶¹Tb). This guide provides an

in-depth overview of the sources, production methodologies, and purification protocols for

Gadolinium-160, tailored for researchers, scientists, and professionals in drug development.

Sources of Gadolinium-160
Gadolinium-160 is one of the seven naturally occurring isotopes of gadolinium. It is the second

most abundant stable isotope, constituting approximately 21.86% of natural gadolinium.[1][2]

The isotopic composition of natural gadolinium necessitates enrichment for applications

requiring high isotopic purity, particularly in the production of medical radioisotopes.[1]

Gadolinium is not found as a free element in nature but is contained within various minerals.

The principal commercial sources of gadolinium, along with other rare earth elements, are the

minerals monazite and bastnäsite.[1][3] The extraction of gadolinium from these ores is the

initial step before isotopic enrichment can occur.

Production and Enrichment of Gadolinium-160
The "production" of Gadolinium-160 primarily refers to its separation from other gadolinium

isotopes and purification from its natural sources, rather than its synthesis. Due to the low
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natural abundance, a multi-step process involving ore processing, chemical separation, and

isotopic enrichment is required to obtain high-purity ¹⁶⁰Gd.

The extraction of gadolinium from minerals like monazite and bastnäsite involves complex

hydrometallurgical processes:

Ore Beneficiation: The mined ore is first crushed and ground to separate the valuable

minerals from the gangue (waste rock).[4]

Acid Leaching: The concentrated ore is treated with strong acids, such as sulfuric or

hydrochloric acid, to dissolve the rare earth elements, converting their insoluble oxides into

soluble sulfates or chlorides.[3][4]

Separation and Purification: Gadolinium is then separated from other rare earth elements

through techniques like solvent extraction or ion exchange chromatography.[4][5][6] These

methods exploit the small differences in chemical properties among the lanthanides.

For most nuclear and medical applications, the isotopic purity of ¹⁶⁰Gd must be increased from

its natural abundance of ~22% to over 95%.[1] This is critical to minimize the formation of

unwanted radioisotopic impurities during neutron irradiation. Several companies are now

developing and scaling up enrichment technologies to meet the growing demand.

Advanced enrichment technologies, such as laser-based methods (Atomic Vapor Laser Isotope

Separation - AVLIS) or proprietary processes like ASP Isotopes' Quantum Enrichment, are

being employed.[7][8] These techniques offer high-purity enrichment, with some suppliers

achieving purities of 99.2%.[9][10][11] This high-purity enriched Gadolinium-160, typically in

the form of gadolinium oxide (¹⁶⁰Gd₂O₃), is the starting material for producing medical

radioisotopes.[1][12]

Key Application: Production of Terbium-161
The primary driver for the production of highly enriched Gadolinium-160 is its use as a target

material for manufacturing the medically significant radioisotope Terbium-161 (¹⁶¹Tb).[7][13]

¹⁶¹Tb is considered a promising radionuclide for targeted cancer therapy due to its unique

decay properties, which include the emission of both beta particles and Auger electrons,

offering a dual mechanism for destroying cancer cells.[7][13]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.qsrarematerials.com/production-of-gadolinium-a-107.html
https://en.wikipedia.org/wiki/Gadolinium
https://www.qsrarematerials.com/production-of-gadolinium-a-107.html
https://www.qsrarematerials.com/production-of-gadolinium-a-107.html
https://ijtech.eng.ui.ac.id/article/view/2581
https://www.researchgate.net/publication/254275818_Gadolinium_Isotope_Separation_by_Cation_Exchange_Chromatography
https://www.evitachem.com/product/evt-432260
https://ir.aspisotopes.com/news-events/press-releases/detail/66/asp-isotopes-and-isotopia-announce-supply-agreement-for
https://www.osti.gov/biblio/10161785
https://nusano.com/nusano-stable-isotope-program-enriches-gadolinium-160-to-99-2-purity/
https://trial.medpath.com/news/de7d0a3888d98eb0/nusano-achieves-99-2-purity-in-gadolinium-160-enrichment-opens-190000-square-foot-utah-facility
https://www.techbuzznews.com/nusano-hosts-grand-opening-for-new-utah-factory/
https://www.benchchem.com/product/b083645?utm_src=pdf-body
https://www.evitachem.com/product/evt-432260
https://www.buyisotope.com/gd-160-isotope.php
https://www.benchchem.com/product/b083645?utm_src=pdf-body
https://ir.aspisotopes.com/news-events/press-releases/detail/66/asp-isotopes-and-isotopia-announce-supply-agreement-for
https://isotopia-global.com/kinectrics-and-isotopia-agreement/
https://ir.aspisotopes.com/news-events/press-releases/detail/66/asp-isotopes-and-isotopia-announce-supply-agreement-for
https://isotopia-global.com/kinectrics-and-isotopia-agreement/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083645?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The production pathway involves the neutron bombardment of an enriched ¹⁶⁰Gd target in a

nuclear reactor.[14][15][16] The process follows this nuclear reaction and subsequent decay:

¹⁶⁰Gd (n,γ) → ¹⁶¹Gd → ¹⁶¹Tb + β⁻

Here, a ¹⁶⁰Gd nucleus captures a neutron (n) to become Gadolinium-161 (¹⁶¹Gd), which is

unstable. ¹⁶¹Gd then undergoes beta decay (β⁻) with a short half-life to form Terbium-161.

Data Presentation
Table 1: Isotopic Composition of Natural Gadolinium

Isotope Natural Abundance (%) Stability

¹⁵²Gd 0.20 Radioactive (α-decay)

¹⁵⁴Gd 2.18 Stable

¹⁵⁵Gd 14.80 Stable

¹⁵⁶Gd 20.47 Stable

¹⁵⁷Gd 15.65 Stable

¹⁵⁸Gd 24.84 Stable

¹⁶⁰Gd 21.86 Stable

Source:[2][17]

Table 2: Nuclear Properties of Gadolinium-160
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Property Value

Atomic Number (Z) 64

Mass Number (A) 160

Atomic Mass (Da) 159.9270541

Nuclear Spin 0+

Stability Stable

Source:[1][2][12]

Table 3: Production of Terbium-161 from Gadolinium-160

Parameter Description

Target Material
Highly enriched (>95%) Gadolinium-160 Oxide

(¹⁶⁰Gd₂O₃)

Production Route ¹⁶⁰Gd(n,γ)¹⁶¹Gd

Intermediate Isotope Gadolinium-161 (¹⁶¹Gd)

¹⁶¹Gd Half-life 3.66 minutes

Decay Mode Beta (β⁻) decay

Final Product Terbium-161 (¹⁶¹Tb)

¹⁶¹Tb Half-life 6.89 days

Source:[14][15][16]

Experimental Protocols
Leaching: Treat beneficiated rare earth ore (e.g., monazite) with concentrated sulfuric acid at

elevated temperatures to convert rare earth phosphates into sulfates.

Dissolution: Dissolve the rare earth sulfates in water.
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Precipitation: Selectively precipitate thorium and other impurities by adjusting the pH.

Oxalate Precipitation: Add oxalic acid to the solution to precipitate the rare earth elements as

insoluble oxalates.[3]

Conversion to Oxides: Heat the rare earth oxalates to convert them into oxides.[3]

Solvent Extraction: Dissolve the mixed oxides in nitric acid. Use a multi-stage solvent

extraction process with a suitable organic extractant (e.g., Cyanex 572) to separate

gadolinium from other lanthanides based on their differential distribution between the

aqueous and organic phases.[5]

Final Precipitation: Precipitate the purified gadolinium from the solution, typically as an

oxalate or hydroxide, and then calcine it to produce high-purity gadolinium oxide (Gd₂O₃).

Target Preparation: Prepare a target of highly enriched ¹⁶⁰Gd₂O₃, often encapsulated in a

quartz ampoule.[15] The target material may also be in nitrate form.[16]

Neutron Irradiation: Irradiate the ¹⁶⁰Gd target in a high-flux nuclear reactor. The neutron flux

and irradiation time are calculated to maximize the production of ¹⁶¹Gd while managing the

formation of other isotopes.

Target Dissolution: After a cooling period, dissolve the irradiated ¹⁶⁰Gd₂O₃ target in a suitable

acid, such as nitric acid.

Radiochemical Separation: Separate the produced ¹⁶¹Tb from the bulk gadolinium target

material. This is a critical step to achieve no-carrier-added ¹⁶¹Tb.

Method: Cation exchange chromatography is a commonly used method.[15][16]

Stationary Phase: A strong cation exchange resin (e.g., Dowex 50W-X8) is used.[16]

Mobile Phase: The dissolved target is loaded onto the column. Elution is performed using

a complexing agent, such as α-hydroxyisobutyric acid (α-HIBA), with a carefully controlled

concentration gradient and pH to selectively elute the terbium, which forms a slightly

different complex compared to gadolinium.[15][16]
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Product Purification and Analysis:

Collect the fractions containing ¹⁶¹Tb.

Purify the ¹⁶¹Tb fractions to remove the eluting agent (α-HIBA) using another ion exchange

step.[16]

Analyze the final product for radionuclidic purity using gamma spectrometry and for stable

impurities using ICP-MS.[16]

Target Recycling: The unreacted enriched ¹⁶⁰Gd from the bulk fractions can be recovered,

purified, and converted back to oxide for reuse, which is crucial for cost-effectiveness.[14]

Visualizations
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Caption: Workflow for the production of enriched Gadolinium-160.
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Caption: Nuclear reaction pathway for Terbium-161 production.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b083645#sources-and-production-methods-of-
gadolinium-160]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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